Cas no 65479-52-9 (3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-[[(4-nitrophenyl)methyl]thio]-)
65479-52-9 structure
Product Name:3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-[[(4-nitrophenyl)methyl]thio]-
CAS No:65479-52-9
MF:C9H8N4O3S
MW:252.249819755554
CID:1688623
Update Time:2024-09-03
3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-[[(4-nitrophenyl)methyl]thio]- Chemical and Physical Properties
Names and Identifiers
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- 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-[[(4-nitrophenyl)methyl]thio]-
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- Inchi: 1S/C9H8N4O3S/c14-8-10-9(12-11-8)17-5-6-1-3-7(4-2-6)13(15)16/h1-4H,5H2,(H2,10,11,12,14)
- InChI Key: ZHDBRLORTUQJMY-UHFFFAOYSA-N
- SMILES: N1C(SCC2=CC=C([N+]([O-])=O)C=C2)=NC(=O)N1
Computed Properties
- Exact Mass: 252.03184
Experimental Properties
- Density: 1.66±0.1 g/cm3(Predicted)
- Melting Point: 210-212 °C
- PSA: 96.63
- pka: 6.56±0.20(Predicted)
3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-[[(4-nitrophenyl)methyl]thio]- Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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